Cas no 13484-60-1 (9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)-)

9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)- Properties

Names and Identifiers

• 9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)-
• (3,4-dihydroxy-5-purin-9-yloxolan-2-yl)methyl dihydrogen phosphate
• 5'-PUMP SODIUM SALT
• PURINE RIBOSIDE- 5'- O- MONOPHOSPHATE ( 5'-PUMP )
• Adenosin-monophosphat
• Nebularin-5'-phosphat
• nebularine 5'-phosphate
• Purinribosid-5'-phosphat
• PURINE RIBOSIDE-5'-O-MONOPHOSPHATE SODIUM SALT
• purineriboside-5’-o-monophosphate(5’-pump),sodiumsalt
• NSC-516028
• SCHEMBL12727820
• 13484-60-1
• DTXSID40325704
• NSC516028
• SCHEMBL20277377
• +Expand

• InChIKey： MCWDCZIDTUQRHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13N4O7P/c15-7-6(2-20-22(17,18)19)21-10(8(7)16)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15-16H,2H2,(H2,17,18,19)
• SMILES： OP(OCC1OC(N2C=NC3=CN=CN=C23)C(O)C1O)(O)=O

Computed Properties

• Exact Mass: 376.01600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 332.052
• Heavy Atom Count: 22
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _3.2
• Topological Polar Surface Area: 160Ų

Experimental Properties

• LogP: -0.56880
• PSA: 175.52000
• Refractive Index: 1.844
• Boiling Point: 720.9 °C at 760 mmHg
• Flash Point: 389.8 °C
• Density: 2.17